Cas no 61493-66-1 (Benzaldehyde, 3-(2-butenyloxy)-)
61493-66-1 structure
Product Name:Benzaldehyde, 3-(2-butenyloxy)-
CAS No:61493-66-1
MF:C11H12O2
MW:176.211783409119
CID:477393
PubChem ID:57240331
Update Time:2025-04-19
Benzaldehyde, 3-(2-butenyloxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde, 3-(2-butenyloxy)-
- 3-but-2-enoxybenzaldehyde
- DTXSID20720632
- 3-[(But-2-en-1-yl)oxy]benzaldehyde
- 61493-66-1
-
- Inchi: 1S/C11H12O2/c1-2-3-7-13-11-6-4-5-10(8-11)9-12/h2-6,8-9H,7H2,1H3
- InChI Key: QRDVXBUAVNLNSJ-UHFFFAOYSA-N
- SMILES: O(CC=CC)C1C=CC=C(C=O)C=1
Computed Properties
- Exact Mass: 176.08376
- Monoisotopic Mass: 176.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzaldehyde, 3-(2-butenyloxy)- Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
61493-66-1 (Benzaldehyde, 3-(2-butenyloxy)-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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